Ethyl 2-(4-hydroxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]-1'-carboxylate

• IUPAC Name: ethyl 2-(4-hydroxyphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C23H25N3O4/c1-2-29-22(28)25-13-11-23(12-14-25)26-20(18-5-3-4-6-21(18)30-23)15-19(24-26)16-7-9-17(27)10-8-16/h3-10,20,27H,2,11-15H2,1H3
• InChI Key: IMDZSMWKNDJXRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2(CC1)N3C(CC(=N3)C4=CC=C(C=C4)O)C5=CC=CC=C5O2
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol

Description

Ethyl 2-(4-hydroxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]-1'-carboxylate is a useful research compound. Its molecular formula is C23H25N3O4 and its molecular weight is 407.47. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-(4-hydroxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]-1'-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-(4-hydroxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]-1'-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Spiropiperidine Lactam Acetyl-CoA Carboxylase Inhibitors

One notable application involves the synthesis of spiropiperidine lactam acetyl-CoA carboxylase inhibitors, showcasing a method for developing novel ACC inhibitors. This synthesis pathway emphasizes the compound's role in producing inhibitors with significant potency, through a streamlined synthesis process that highlights the compound's utility in drug development (Huard et al., 2012).

Design and Synthesis of Novel Mycobacterium tuberculosis GyrB Inhibitors

Another application is observed in the design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors. This involves the molecular hybridization and synthesis from aryl thioamides, leading to compounds with promising activity against Mycobacterium tuberculosis, showcasing the chemical's application in addressing global health challenges (Jeankumar et al., 2013).

Development of Antimicrobial Agents

Research extends to the development of antimicrobial agents, where compounds derived from ethyl 2-(4-hydroxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]-1'-carboxylate show varying degrees of antimicrobial activity. This highlights the compound's potential as a key ingredient in the synthesis of new antimicrobial drugs, addressing the urgent need for new treatments due to antibiotic resistance (Fandaklı et al., 2012).

Utility in Synthesizing Heterocyclic Compounds

The utility of this compound extends to the synthesis of heterocyclic compounds, which are pivotal in the development of pharmaceuticals, agrochemicals, and dyes. Its application in synthesizing diverse heterocyclic structures underscores its versatility and importance in organic synthesis, offering a pathway to a wide range of biologically active molecules (Mohamed, 2021).

Contribution to Material Science

Additionally, the compound's role in material science, particularly in the synthesis of ligands for metal complexes, showcases its contribution beyond medicinal chemistry. These ligands can be instrumental in developing new materials with novel properties for various industrial applications, highlighting the compound's interdisciplinary importance (Carson & Lippard, 2006).